Cas no 126556-36-3 (1,3-Propanediamine, N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]-)

• Product Name: 1,3-Propanediamine, N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]-
• CAS No: 126556-36-3
• MF: C₂₃H₃₄N₂O₆
• MW: 434.525866985321
• CID: 1223953
• PubChem ID: 10113784
• Update Time: 2025-04-20

1,3-Propanediamine, N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]-
• N,N'-bis[(3,4,5-trimethoxyphenyl)methyl]propane-1,3-diamine
• SCHEMBL8531035
• DTXSID40435817
• 126556-36-3

• Inchi： 1S/C23H34N2O6/c1-26-18-10-16(11-19(27-2)22(18)30-5)14-24-8-7-9-25-15-17-12-20(28-3)23(31-6)21(13-17)29-4/h10-13,24-25H,7-9,14-15H2,1-6H3
• InChI Key： CVXUQOASIBDGQY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CNCCCNCC1C=C(C(=C(C=1)OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 434.24182
• Monoisotopic Mass: 434.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• PSA: 79.44